Cas no 690661-91-7 (Quinazoline, 4-chloro-6-ethoxy-7-methoxy-)

• Product Name: Quinazoline, 4-chloro-6-ethoxy-7-methoxy-
• CAS No: 690661-91-7
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 1732022
• PubChem ID: 10922620
• Update Time: 2025-04-21

Quinazoline, 4-chloro-6-ethoxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-chloro-6-ethoxy-7-methoxy-
• 690661-91-7
• 4-chloro-6-(ethyloxy)-7-(methyloxy)quinazoline
• BDBM50306708
• SCHEMBL1012109
• 4-chloro-6-ethoxy-7-methoxyquinazoline
• DB-195631
• CHEMBL4174184
• DEETUTHTBFVLAH-UHFFFAOYSA-N

• Inchi： 1S/C11H11ClN2O2/c1-3-16-10-4-7-8(5-9(10)15-2)13-6-14-11(7)12/h4-6H,3H2,1-2H3
• InChI Key： DEETUTHTBFVLAH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC)OCC

Computed Properties

• Exact Mass: 238.05103
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24